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Compound of Interest

Compound Name: IR-820

Cat. No.: B15555243 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed protocols for the dissolution of the near-infrared (NIR) dye IR-
820 in dimethyl sulfoxide (DMSO) and methanol. These protocols are intended to ensure

consistent and effective preparation of IR-820 solutions for various research and development

applications, including in vitro and in vivo imaging, and photothermal therapy.

Introduction
IR-820 is a cyanine dye with strong absorption and fluorescence in the near-infrared spectrum,

making it a valuable tool for a range of biomedical applications. Proper dissolution is critical for

achieving optimal performance and reproducibility in experimental results. This application note

outlines the recommended procedures for dissolving IR-820 in two common organic solvents:

DMSO and methanol.

Quantitative Data Summary
The solubility of IR-820 in DMSO has been reported, while for methanol, specific quantitative

solubility data is less readily available. The table below summarizes the key quantitative

information for preparing IR-820 stock solutions.
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Parameter DMSO Methanol

Reported Solubility
4.5 - 5 mg/mL (5.3 - 5.89 mM)

[1][2]

Soluble, specific concentration

not provided[3]

Recommended Solvent Anhydrous/High-purity Anhydrous/High-purity

Aids to Dissolution
Sonication and warming to

60°C[1][2]

Vortexing, sonication if

necessary

Stock Solution Storage
-20°C for up to 1 month, -80°C

for up to 6 months[1]
-20°C for short-term storage

Appearance of Solution Clear, dark green solution Clear, dark green solution

Experimental Protocols
Protocol 1: Dissolving IR-820 in DMSO
This protocol describes the preparation of a concentrated stock solution of IR-820 in DMSO.

Materials:

IR-820 powder

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile, amber microcentrifuge tubes or vials

Vortex mixer

Water bath or heat block set to 60°C

Sonicator (optional, but recommended)

Calibrated micropipettes

Procedure:
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Weighing: Carefully weigh the desired amount of IR-820 powder in a suitable container.

Perform this step in a fume hood or a well-ventilated area.

Solvent Addition: Add the appropriate volume of anhydrous DMSO to achieve the desired

concentration (e.g., for a 5 mg/mL solution, add 200 µL of DMSO to 1 mg of IR-820).

Initial Mixing: Tightly cap the tube and vortex the mixture for 1-2 minutes to initially disperse

the powder.

Heating and Sonication: Heat the solution to 60°C using a water bath or heat block.[1][2]

Intermittently vortex the solution. If a sonicator is available, sonicate the tube for 5-10 minute

intervals until the solute is completely dissolved.[1][2] Visually inspect the solution to ensure

no solid particles remain. The solution should be clear and uniformly colored.

Cooling and Storage: Allow the solution to cool to room temperature. For short-term storage

(up to one month), store the stock solution at -20°C, protected from light.[1] For long-term

storage (up to six months), aliquot the solution into smaller volumes to avoid repeated

freeze-thaw cycles and store at -80°C.[1]

Protocol 2: Dissolving IR-820 in Methanol
This protocol provides a general method for preparing IR-820 solutions in methanol. While a

specific maximum solubility is not well-documented, IR-820 is known to be soluble in methanol

for spectroscopic and other applications.[3]

Materials:

IR-820 powder

Anhydrous Methanol

Sterile, amber microcentrifuge tubes or vials

Vortex mixer

Sonicator (optional)

Calibrated micropipettes
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Procedure:

Weighing: Accurately weigh the desired amount of IR-820 powder.

Solvent Addition: Add the calculated volume of anhydrous methanol to reach the target

concentration.

Mixing: Securely cap the container and vortex thoroughly for 2-3 minutes.

Sonication (if necessary): If the powder is not fully dissolved after vortexing, place the tube in

a sonicator bath for 5-10 minutes.

Visual Inspection: Confirm that the solution is clear and free of any particulate matter.

Storage: Store the methanol stock solution at -20°C, protected from light. It is recommended

to prepare fresh solutions for optimal performance, as long-term stability data in methanol is

not as well-defined as in DMSO.

Visualization of the Dissolution Workflow
The following diagram illustrates the general workflow for dissolving IR-820 in either DMSO or

methanol.
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Caption: Workflow for dissolving IR-820 in organic solvents.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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